Cas no 2097858-18-7 (2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2097858-18-7
• MF: C₁₆H₁₃F₂NO₃S₂
• MW: 369.406128644943
• CID: 5473993
• PubChem ID: 126850455
• Update Time: 2025-05-19

2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• 2097858-18-7
• F6192-1254
• 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• AKOS040696643

• Inchi： 1S/C16H13F2NO3S2/c17-13-3-1-4-14(18)16(13)24(20,21)19-9-12(11-6-8-23-10-11)15-5-2-7-22-15/h1-8,10,12,19H,9H2
• InChI Key： DHKLFPVRHJWLPN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCC(C1=CC=CO1)C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 369.03049195g/mol
• Monoisotopic Mass: 369.03049195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

2,6-Difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

Introduction to the Compound

The compound 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS No. 2097858-18-7) is a highly specialized organic molecule with a complex structure. This molecule is characterized by its benzene ring, which is substituted with two fluorine atoms at the 2 and 6 positions, a sulfonamide group at the 1 position, and a unique ethyl side chain that incorporates both furan and thiophene moieties. The combination of these functional groups and aromatic heterocycles makes this compound a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and catalysis.

Structural Features and Synthesis

The synthesis of 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the benzene ring substituted with fluorine atoms. The introduction of the sulfonamide group is achieved through nucleophilic substitution reactions, while the ethyl side chain containing furan and thiophene groups is synthesized via coupling reactions or cyclization processes. The final product is obtained through careful optimization of reaction conditions to ensure high purity and yield.

Chemical Properties and Reactivity

This compound exhibits a range of interesting chemical properties due to its diverse functional groups. The sulfonamide group is known for its stability under physiological conditions, making it a valuable moiety in drug design. The presence of fluorine atoms enhances the molecule's lipophilicity and bioavailability, while the furan and thiophene rings contribute to its electronic properties and potential for π–π interactions. Recent studies have shown that this compound demonstrates moderate reactivity towards nucleophilic aromatic substitution reactions, particularly under basic conditions.

Applications in Medicinal Chemistry

In the field of medicinal chemistry, 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has been explored as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases and cancer. However, further research is required to fully understand its pharmacokinetic profile and safety profile.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Using molecular docking simulations, researchers have identified key residues on target proteins that are critical for binding affinity. Additionally, spectroscopic studies have revealed that the furan and thiophene moieties play a significant role in stabilizing the molecule's conformation through intramolecular hydrogen bonding and van der Waals interactions.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Preliminary biodegradation studies suggest that 2,6-difluoro-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has moderate biodegradability under aerobic conditions. However, further investigations are needed to assess its persistence in different environmental compartments and potential toxicity to aquatic organisms.

Conclusion

In summary, CAS No. 2097858-18_7, also known as N-[2-(furan_